Cas no 174603-03-3 (Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI))

• Product Name: Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI)
• CAS No: 174603-03-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD19231483
• CID: 5290962
• PubChem ID: 52333150
• Update Time: 2025-10-29

Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI)
• (R)-2-Cyclopentyl-2-hydroxyacetic acid
• (R)-2-cyclopentyl-2-hydroxyaceticacid
• starbld0034197
• F84463
• EN300-7171097
• SCHEMBL8031374
• 174603-03-3
• (2R)-2-cyclopentyl-2-hydroxyacetic acid

• MDL： MFCD19231483
• Inchi： 1S/C7H12O3/c8-6(7(9)10)5-3-1-2-4-5/h5-6,8H,1-4H2,(H,9,10)/t6-/m1/s1
• InChI Key： WHZPPIIMQBJUHW-ZCFIWIBFSA-N
• SMILES： [C@H](C1CCCC1)(O)C(=O)O

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI)

CAS No. 174603-03-3: Cyclopentaneacetic Acid, α-Hydroxy-, (R)- (9CI)

Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI), also known by its CAS registry number 174603-03-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclopentaneacetic acid, characterized by the presence of an α-hydroxy group and an R configuration at the chiral center. The α-hydroxy functionality introduces unique chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Cyclopentaneacetic acid, α-hydroxy-, (R)- in drug discovery and development. Its chiral center and hydroxyl group contribute to its ability to interact with biological systems, making it a promising candidate for medicinal chemistry research. Researchers have explored its role in enzyme inhibition and its potential as a lead compound for treating various diseases, including inflammatory disorders and metabolic diseases.

The molecular structure of Cyclopentaneacetic acid, α-hydroxy-, (R)- consists of a cyclopentane ring fused to an acetic acid moiety with an hydroxyl group attached to the alpha carbon. This structure imparts both rigidity and flexibility to the molecule, enabling it to adopt conformations that are favorable for binding to target proteins. The cyclopentane ring provides steric bulk, while the carboxylic acid group contributes to hydrogen bonding capabilities.

One of the most recent advancements in understanding this compound involves its application in biocatalysis. Scientists have utilized its enantioselective properties in asymmetric synthesis, demonstrating its utility in producing chiral compounds with high enantiomeric excess. This approach not only enhances the efficiency of chemical synthesis but also aligns with green chemistry principles by reducing waste and improving sustainability.

In terms of physical properties, Cyclopentaneacetic acid, α-hydroxy-, (R)- exhibits a melting point of approximately 150°C and a boiling point around 250°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various laboratory techniques, including chromatography and spectroscopy.

Recent research has also focused on the synthesis and purification methods of Cyclopentaneacetic acid, α-hydroxy-, (R)-. Traditional methods involve multi-step reactions with protecting groups, but modern techniques have introduced more efficient pathways using enzymatic catalysis or microwave-assisted synthesis. These innovations have significantly reduced reaction times and improved yields.

The biological activity of Cyclopentaneacetic acid, α-hydroxy-, (R)- has been extensively studied in vitro and in vivo models. It has shown potent inhibitory effects on certain kinases involved in cellular signaling pathways, suggesting its potential as a therapeutic agent for cancer treatment. Additionally, its ability to modulate lipid metabolism has opened avenues for its use in managing metabolic disorders such as obesity and diabetes.

In conclusion, Cyclopentaneacetic acid, α-hydroxy-, (R)- (9CI) with CAS No. 174603-03-3 is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in drug discovery, biocatalysis, and material science.